Cas no 954660-14-1 (4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 954660-14-1
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 6220354
• PubChem ID: 16926786
• Update Time: 2025-10-28

4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• AKOS002014799
• F2384-0073
• 954660-14-1
• 4-bromo-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide

• Inchi： 1S/C19H19BrN2O2/c1-2-11-22-17-9-8-16(12-14(17)5-10-18(22)23)21-19(24)13-3-6-15(20)7-4-13/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,21,24)
• InChI Key： WDTLQQNJKGHSEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)CCC(N2CCC)=O)=O

Computed Properties

• Exact Mass: 386.06299g/mol
• Monoisotopic Mass: 386.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Introduction to 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954660-14-1)

4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, identified by its Chemical Abstracts Service number CAS No. 954660-14-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery and medicinal chemistry.

The structure of 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a bromine atom at the fourth position of the benzamide moiety enhances its reactivity and binding affinity towards various biological targets. Additionally, the tetrahydroquinoline scaffold, which is appended through a propyl group carrying an oxo (ketone) functional group, introduces additional layers of complexity and potential for modulating biological activity.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate heterocyclic structures, such as tetrahydroquinolines. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. The benzamide moiety further enhances the compound's potential by providing a versatile platform for further chemical modifications and derivatization.

One of the most compelling aspects of 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is its potential as a lead compound in the development of novel therapeutic agents. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The bromine substituent at the fourth position of the benzamide ring allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which can be used to introduce diverse aryl groups and expand the compound's pharmacological profile.

The tetrahydroquinoline core of this compound is known for its ability to modulate neurotransmitter systems, making it a promising candidate for the development of drugs targeting neurological disorders. Studies have suggested that tetrahydroquinoline derivatives can interact with serotonin receptors, dopamine transporters, and other key proteins involved in brain function. The propyl group carrying an oxo functional group adds another layer of complexity by influencing the electronic properties of the molecule and potentially enhancing its binding affinity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide with various biological targets. These studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological properties. For instance, computational simulations have shown that introducing additional substituents at specific positions on the benzamide ring can enhance binding affinity towards certain enzymes while minimizing off-target effects.

The synthesis of 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Researchers have employed multi-step synthetic routes that involve cyclization reactions, nucleophilic substitutions, and condensation reactions to construct the desired molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex pharmaceutical intermediates.

In conclusion, 4-bromo-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide represents a promising candidate for further investigation in drug discovery and medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties，this compound is likely to play a significant role in future drug development efforts.